Benzo[d]thiazole-2,7-diamine

• IUPAC Name: 1,3-benzothiazole-2,7-diamine
• InChI: InChI=1S/C7H7N3S/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,8H2,(H2,9,10)
• InChI Key: BJZBFOHPOBJSPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)N=C(S2)N)N
• Molecular Formula: C7H7N3S
• DSSTOX Substance ID: DTXSID10694737
• Molecular Weight: 165.22 g/mol
• CAS No.: 100958-73-4

Description

Benzo[d]thiazole-2,7-diamine is a bicyclic heterocyclic compound featuring fused benzene and thiazole rings, with two amine groups at positions 2 and 5. Benzothiazoles, in general, are electron-rich systems due to the presence of sulfur and nitrogen atoms, making them versatile scaffolds in medicinal chemistry and materials science .

Preparation Methods

Cyclization Strategies for Core Structure Formation

The benzo[d]thiazole scaffold is typically constructed via cyclization reactions involving substituted anilines and sulfur-containing reagents. A foundational approach involves the reaction of methyl 3-nitrobenzoate with potassium thiocyanate (KSCN) and bromine in glacial acetic acid, followed by reduction of the nitro group to an amine .

Thiocyanation and Cyclization

In a model reaction, methyl 3-nitrobenzoate undergoes thiocyanation with KSCN (4 equiv) in acetic acid at 10°C, followed by bromine (2 equiv) addition to form a thiocyanogen intermediate. This intermediate cyclizes to yield methyl 2-amino-7-nitrobenzo[d]thiazole-6-carboxylate . The nitro group at position 7 is subsequently reduced using catalytic hydrogenation (H₂, Pd/C) or SnCl₂/HCl to afford the 7-amine derivative .

Key Conditions :

• Temperature: 10°C (initial), room temperature (overnight stirring)

• Neutralization: 25% NH₃ solution (pH 8)

• Yield: ~50–60% for cyclization step; ~70–85% for nitro reduction .

Regioselective Protection and Functionalization

Introducing amines at both positions 2 and 7 requires strategic protection to avoid undesired side reactions. The tert-butyldimethylsilyl (TBDMS) group has proven effective for hydroxyl protection during cyclization , and analogous strategies can be adapted for amine protection.

Dual-Amine Protection Strategy

• Protection of Position 2 :
  The 2-amino group is protected with a tert-butoxycarbonyl (Boc) group via reaction with di-tert-butyl dicarbonate in tetrahydrofuran (THF).

• Cyclization :
  Methyl 3-nitrobenzoate is cyclized as described in Section 1.1, yielding a Boc-protected intermediate.

• Nitro Reduction and Deprotection :
  The nitro group is reduced to an amine, followed by acidic deprotection (e.g., HCl/dioxane) to unmask the 2-amino group .

Challenges :

• Boc groups may hydrolyze under acidic cyclization conditions, necessitating milder bases (e.g., NaHCO₃) during workup .

• Competing reactions at position 6 (carboxylate) require careful stoichiometric control.

Post-Cyclization Amination Techniques

For substrates lacking pre-installed nitro groups, transition-metal-catalyzed amination offers a viable route to introduce the 7-amine substituent.

Buchwald-Hartwig Amination

A bromine substituent at position 7 undergoes cross-coupling with ammonia or amines using palladium catalysts (e.g., Pd(OAc)₂) and ligands (Xantphos) .

Representative Procedure :

• Substrate: 2-amino-7-bromobenzo[d]thiazole-6-carboxylate

• Catalyst: Pd(OAc)₂ (5 mol%), Xantphos (10 mol%)

• Base: Cs₂CO₃, Solvent: Toluene, 110°C, 24 h

• Yield: ~40–55% .

Comparative Analysis of Synthetic Routes

The table below summarizes the efficiency, scalability, and limitations of prominent methods:

Method	Starting Material	Key Reagents	Yield (%)	Limitations
Cyclization-Reduction	Methyl 3-nitrobenzoate	KSCN, Br₂, H₂/Pd/C	50–60	Requires nitro installation
Dual-Amine Protection	Methyl 3-nitrobenzoate	Boc₂O, HCl	45–55	Multi-step, moderate yields
Buchwald-Hartwig	7-Bromo derivative	Pd(OAc)₂, Xantphos	40–55	Costly catalysts

Mechanistic Insights and Side Reactions

Cyclization proceeds via a thiocyanogen intermediate (Scheme 4 in Ref. ), where bromine oxidizes KSCN to generate (SCN)₂, which electrophilically substitutes the aromatic ring. Subsequent intramolecular cyclization forms the thiazole ring . Competing pathways include:

• Over-oxidation : Excess bromine may brominate the aromatic ring, necessitating strict stoichiometric control.

• Protection Group Migration : Acetyl groups on adjacent NH₂/OH sites can migrate, leading to regiochemical impurities .

Chemical Reactions Analysis

Types of Reactions: Benzo[d]thiazole-2,7-diamine undergoes various chemical reactions, including:

Electrophilic Substitution: The compound can participate in electrophilic substitution reactions, where an electrophile replaces a hydrogen atom on the benzothiazole ring.

Nucleophilic Substitution: The amine groups can undergo nucleophilic substitution reactions, where a nucleophile replaces a leaving group attached to the nitrogen atoms.

Common Reagents and Conditions:

Electrophilic Substitution: Common reagents include halogens (e.g., chlorine, bromine) and acids (e.g., sulfuric acid, nitric acid).

Nucleophilic Substitution: Reagents such as alkyl halides and acyl chlorides are often used under basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, electrophilic substitution with chlorine can yield chlorinated benzothiazole derivatives, while nucleophilic substitution with alkyl halides can produce alkylated amine derivatives .

Scientific Research Applications

Neuroprotective Effects

Benzo[d]thiazole-2,7-diamine derivatives have been studied for their neuroprotective properties, particularly in the context of neurodegenerative diseases such as Parkinson's and Alzheimer's. For instance, the compound has shown potential as a dopamine agonist, mimicking the effects of dopamine and aiding in the treatment of Parkinson's disease. It may also inhibit apoptotic pathways associated with neurodegeneration, offering a protective effect against cellular death caused by oxidative stress and mitochondrial dysfunction .

Antimicrobial Activity

Research indicates that benzo[d]thiazole derivatives possess antibacterial properties. Compounds derived from this structure have been evaluated for their efficacy against various bacterial strains, including Staphylococcus aureus and Streptococcus pneumoniae. The minimum inhibitory concentration (MIC) values demonstrate significant antibacterial activity, suggesting their potential use in treating bacterial infections .

Acetylcholinesterase Inhibition

Recent studies have focused on the synthesis of benzo[d]thiazole-based compounds that exhibit strong acetylcholinesterase inhibitory activity. This property is particularly relevant for developing treatments for Alzheimer's disease, where enhancing acetylcholine levels can mitigate cognitive decline. One synthesized compound demonstrated an IC50 value of 2.7 µM against acetylcholinesterase, indicating promising therapeutic potential .

In Vitro Studies

In vitro evaluations have shown that benzo[d]thiazole derivatives exhibit a range of biological activities beyond antimicrobial effects. They have been tested for anti-inflammatory properties and inhibition of H+/K+ ATPase, with several compounds displaying superior activity compared to standard drugs like omeprazole .

Case Studies

• Neurodegenerative Disease Models : In studies involving neurotoxic models, benzo[d]thiazole derivatives reduced cell death rates and improved mitochondrial function.
• Antimicrobial Efficacy : A series of benzothiazole derivatives were tested against resistant strains of bacteria, demonstrating low frequencies of resistance (FoR) and high potency against Gram-positive pathogens .

Data Tables

Application Area	Key Findings	References
Neuroprotection	Reduces apoptosis; mimics dopamine effects
Antimicrobial Activity	Effective against S. aureus, low FoR
Acetylcholinesterase Inhibition	IC50 = 2.7 µM for Alzheimer’s treatment
Synthesis Methods	Utilizes diazo-coupling and one-pot reactions

Mechanism of Action

The mechanism of action of Benzo[d]thiazole-2,7-diamine involves its interaction with specific molecular targets and pathways. For instance, it can bind to DNA and proteins, disrupting their normal function and leading to cell death in cancer cells . Additionally, it may inhibit enzymes involved in microbial growth, making it effective against bacterial and viral infections .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues

7-Methylbenzo[d]thiazol-2-amine

• Structure : Differs by a methyl group at position 7 and only one amine group (at position 2).
• Properties : Molecular weight = 164.23 g/mol; purity = 95%; solid form .

3-Aryl Benzo[d]thiazole-2(3H)-imine Derivatives

• Example : 3-phenyl benzo[d]thiazole-2(3H)-imine (3a)
• Structure : Imine group at position 2 and aryl substitution at position 3.
• Properties : Melting point = 114–116°C; FT-IR peaks at 3306 cm⁻¹ (NH) and 1595 cm⁻¹ (C=N) .
• Significance : The imine moiety introduces electrophilic reactivity, enabling participation in Schiff base formation or coordination chemistry.

5-Benzyl-1,3-thiazol-2-amine

• Structure : Thiazole core with a benzyl group at position 5 and an amine at position 2.
• Properties : Molecular formula = C₁₀H₁₀N₂S; aromatic bond count = 11 .
• Significance : The benzyl group may enhance π-π stacking interactions in protein binding, relevant to kinase inhibition.

Functional Analogues

Substituted Benzo[d]thiazole-2,4-dicarboxamides

• Example : N4-(4-fluorophenyl)-N2-substituted derivatives (10a–10l)
• Structure : Dicarboxamide groups at positions 2 and 4, with fluorophenyl substituents.
• Activity : Demonstrated kinase inhibition (e.g., NEDD8-activating enzyme) and anticancer activity in cell lines .

Triazolopyrimidine-diamine Derivatives

• Example : N7-(4-bromophenyl)-5-methyl-triazolo[1,5-a]pyrimidine-2,7-diamine
• Structure : Triazolopyrimidine core with diamine substituents.
• Properties : Melting point = 182–184°C; synthesized via condensation and flash chromatography .
• Comparison : The triazolopyrimidine core offers a planar structure for DNA intercalation, differing from the benzothiazole’s fused-ring system.

Physicochemical Data

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Data
Benzo[d]thiazole-2,7-diamine	Not available	Not reported	Insufficient data
7-Methylbenzo[d]thiazol-2-amine	164.23	Not reported	IR: N-H and C-S stretches (similar to )
3-Phenyl benzo[d]thiazole-2(3H)-imine	226	114–116	¹H-NMR: δ 7.03–7.67 (Ar-H), 10.1 (N-H)
5-Benzyl-1,3-thiazol-2-amine	190.26	Not reported	¹³C-NMR: Aromatic carbons at 117–135 ppm

This compound

While direct biological data are lacking, benzothiazole derivatives are known for:

• Anticancer activity : Inhibition of kinases (e.g., PARP, topoisomerase) via π-π interactions and hydrogen bonding .
• Antimicrobial properties: Enhanced by electron-withdrawing groups (e.g., -NO₂, -CF₃) .

Comparative Bioactivity

Compound	Biological Activity	Mechanism/Application
Substituted benzo[d]thiazole-2,4-dicarboxamides	IC₅₀ = 0.5–2.0 µM against breast cancer cells (MCF-7)	NEDD8-activating enzyme inhibition
Triazolopyrimidine-diamines	Antiproliferative activity (e.g., 58–80% inhibition)	DNA intercalation or kinase modulation
3-Aryl benzo[d]thiazole-2(3H)-imines	In vitro antibacterial screening (pending data)	Potential disruption of bacterial membranes

Biological Activity

Benzo[d]thiazole-2,7-diamine is a compound of significant interest due to its diverse biological activities, particularly in the fields of oncology and infectious diseases. This article provides a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound features a benzothiazole core with two amine groups at positions 2 and 7. This unique substitution pattern enhances its reactivity and potential for forming various derivatives, making it a valuable scaffold in medicinal chemistry.

Biological Activities

1. Anticancer Activity:
Research indicates that benzo[d]thiazole derivatives exhibit potent anticancer properties. For instance, a study synthesized several benzothiazole compounds, including this compound, which were tested against various cancer cell lines. The active compound B7 demonstrated significant inhibition of cell proliferation in A431, A549, and H1299 cancer cells. It also induced apoptosis and arrested the cell cycle at concentrations of 1, 2, and 4 μM . Mechanistic studies revealed that B7 inhibited the AKT and ERK signaling pathways, which are crucial for tumor cell survival .

2. Antimicrobial Activity:
The antimicrobial potential of this compound has been explored against various pathogens. In vitro studies have shown that derivatives of this compound possess activity against Gram-positive and Gram-negative bacteria. However, some studies reported limited antiviral or antimicrobial effects in certain contexts .

3. Anti-inflammatory Effects:
In addition to its anticancer properties, this compound has been evaluated for its anti-inflammatory effects. The compound significantly reduced levels of inflammatory cytokines such as IL-6 and TNF-α in treated cell lines . This dual action makes it a candidate for therapies targeting both cancer and inflammation.

Case Studies

Case Study 1: Dual Action Against Cancer
A recent study focused on the synthesis of novel benzothiazole derivatives including this compound. Compound B7 was highlighted for its ability to inhibit cancer cell proliferation while simultaneously reducing inflammatory markers . This suggests potential applications in developing combination therapies for cancer treatment.

Case Study 2: Evaluation Against Infectious Diseases
Another research effort synthesized various benzothiazole derivatives to evaluate their efficacy against infectious diseases like HIV and tuberculosis. While many compounds showed cytotoxicity against leukemia cell lines, their effectiveness against viral infections was limited . This points to the need for further optimization to enhance their antiviral properties.

The mechanism by which this compound exerts its biological effects involves interaction with specific molecular targets:

• DNA Binding: The compound can intercalate with DNA, disrupting normal cellular functions and leading to apoptosis in cancer cells.
• Signal Pathway Inhibition: By inhibiting key signaling pathways (e.g., AKT and ERK), it can halt the proliferation of tumor cells while also modulating inflammatory responses .

Data Summary

Activity Type	Effectiveness	Cell Lines/Pathogens Tested
Anticancer	Significant inhibition	A431, A549, H1299
Antimicrobial	Limited effectiveness	Various Gram-positive/negative bacteria
Anti-inflammatory	Reduced IL-6 and TNF-α levels	In vitro cancer cell lines

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for Benzo[d]thiazole-2,7-diamine derivatives, and how can reaction conditions be controlled to improve yield?

• Methodological Answer : Novel derivatives of benzo[d]thiazole can be synthesized via convergent protocols using thiourea as a precursor under mild conditions. Key steps include:

• Using N-acyl-N'-aryl thioureas and diazacyclohexane salts in a biphasic system with tert-butanol as a base .
• Optimizing reaction time, solvent polarity, and temperature (e.g., reflux conditions) to achieve yields of 55–69% .
• Confirming product purity via TLC and structural validation through FT-IR, $^1 \text{H}$-NMR, $^{13} \text{C}$-NMR, and elemental analysis .

Q. How can spectroscopic techniques be utilized to characterize this compound derivatives?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : $^1 \text{H}$-NMR identifies protons adjacent to sulfur/nitrogen atoms (e.g., thione groups at δ 2.5–3.5 ppm), while $^{13} \text{C}$-NMR confirms aromatic and heterocyclic carbons .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weights, with EI-MS fragments (e.g., m/z 152 for thione derivatives) indicating stability .
• FT-IR : Stretching vibrations at 1600–1650 cm$^{-1}$ confirm C=S or C=O groups in derivatives .

Q. What biological screening methods are used to evaluate the antimicrobial potential of this compound analogs?

• Methodological Answer :

• Minimum Inhibitory Concentration (MIC) Assays : Test against Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) strains. For example, halogenated analogs (e.g., 6-iodo derivatives) show MICs of 25–50 μg/mL .
• Structure-Activity Relationships (SAR) : Compare halogen substituents (F, Cl, Br, I) to assess electronic effects on antimicrobial potency. Iodine’s polarizability enhances target binding .

Advanced Research Questions

Q. How do solvent and substituent effects influence the electronic properties of this compound derivatives?

• Methodological Answer :

• Computational Studies : Density Functional Theory (DFT) calculates HOMO-LUMO gaps and global reactivity descriptors (e.g., electronegativity, chemical potential). Para-substituted derivatives show reduced band gaps in polar solvents, enhancing reactivity .
• Natural Bond Orbital (NBO) Analysis : Quantifies hyperconjugative interactions (e.g., lone pair donation from sulfur to aromatic rings) that stabilize charge distribution .

Q. What strategies resolve contradictions in biological activity data across structurally similar Benzo[d]thiazole derivatives?

• Methodological Answer :

• Data Normalization : Account for assay variability (e.g., broth microdilution vs. agar diffusion) by standardizing protocols .
• Covalent Binding Analysis : Thiol reactivity assays (e.g., disulfide bond formation with Cys48 in β5i proteasome subunits) explain selectivity discrepancies between thione and carbonitrile derivatives .

Q. How can fragment-based drug design (FBDD) be applied to optimize this compound scaffolds for selective target inhibition?

• Methodological Answer :

• Fragment Library Screening : Identify hits like benzo[d]thiazole-2(3H)-thiones with IC$_{50}$ values <10 μM against immunoproteasomes. Prioritize fragments with low molecular weight (<300 Da) and high ligand efficiency .
• Warhead Scanning : Replace thione groups with carbonitriles to improve covalent binding kinetics while retaining selectivity .

Q. What are the challenges in synthesizing bivalent Benzo[d]thiazole derivatives, and how can they be addressed?

• Methodological Answer :

• Linker Optimization : Use alkyl or piperazine spacers (e.g., hexyl or pentyl chains) to connect two thiazole moieties. Monitor steric hindrance via $^1 \text{H}$-NMR coupling constants .
• Purification Challenges : Employ preparative HPLC with C18 columns to separate diastereomers or regioisomers, using acetonitrile/water gradients .